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Compound of Interest

Compound Name: Atalafoline

cat. No.: B011924

Atalafoline: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the available technical information for the chemical
compound Atalafoline. While a comprehensive guide including extensive biological data and
experimental protocols is the goal of this address, a thorough search of scientific literature and
chemical databases reveals a notable scarcity of in-depth research on this specific molecule.
The following sections detail the confirmed chemical identifiers for Atalafoline.

Chemical Identification

A definitive identification of Atalafoline is established by its CAS number and IUPAC name.

Identifier Value Reference

CAS Number 107259-49-4 [1]

1,3-dihydroxy-2,5,6-trimethoxy-
IUPAC Name
10-methylacridin-9-one

Physicochemical Properties

Basic physicochemical properties have been reported for Atalafoline and are summarized
below.
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Property Value Reference
Molecular Formula C17H17NOe [1]
Molecular Weight 331.32 g/mol [1]
Melting Point 155-158 °C [1]

Biological Activity and Experimental Data

Despite extensive searches for biological activity, mechanism of action, quantitative data from
experimental studies, and detailed experimental protocols specifically for Atalafoline, no
significant findings could be retrieved from the public domain. Searches for the compound
under its CAS number and IUPAC name did not yield any specific studies detailing its
pharmacological properties or potential signaling pathway interactions.

The broader class of acridone alkaloids, to which Atalafoline belongs, is known for a range of
biological activities. However, without specific studies on Atalafoline, it is not possible to
attribute any of these general activities to this particular compound.

Signaling Pathways and Experimental Workflows

Due to the lack of available research, no signaling pathways or experimental workflows
involving Atalafoline have been described in the literature. Therefore, the creation of diagrams
as requested is not feasible at this time.

Conclusion

Atalafoline is a chemically defined acridone alkaloid with a registered CAS number and a clear
IUPAC name. However, there is a significant gap in the scientific literature regarding its
biological effects and potential therapeutic applications. For researchers, scientists, and drug
development professionals, this presents both a challenge and an opportunity. The lack of
existing data means that any investigation into the pharmacological properties of Atalafoline
would be novel and could potentially uncover new biological activities. Future research would
be required to elucidate its mechanism of action, identify any relevant signaling pathways, and
establish protocols for its study. Until such research is conducted and published, a
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comprehensive technical guide on the core biological functions of Atalafoline cannot be fully
realized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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